Cas no 2171551-55-4 (3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171551-55-4
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5940241
• PubChem ID: 165576396
• Update Time: 2025-10-31

3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid
• 2171551-55-4
• 3-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1538957

• Inchi： 1S/C25H28N2O5S/c1-3-25(4-2,23(30)27-15-33-14-21(27)22(28)29)26-24(31)32-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,3-4,13-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： FEZQVWQYFJQZJX-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C1)C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 121Ų

Additional information on 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2171551-55-4 and Product Name: 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid

Compound with the CAS number 2171551-55-4 and the product name 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

The core structure of 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid consists of a thiazolidine ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. Thiazolidine derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of the thiazolidine moiety in this compound suggests that it may exhibit similar pharmacological effects, although further research is required to fully elucidate its mechanism of action.

In addition to the thiazolidine ring, the compound features an ethyl group at the 2-position, which can influence its solubility and metabolic stability. The (9H-fluoren-9-yl)methoxycarbonyl group is another notable feature, providing a bulky aromatic substituent that may enhance binding affinity to biological targets. This group is often used in medicinal chemistry to improve pharmacokinetic properties and reduce metabolic degradation. The amino functionality at the 2-position further enhances the compound's potential for interaction with biological receptors and enzymes.

The carboxylic acid group at the 4-position of the thiazolidine ring offers additional opportunities for chemical modification, allowing for the synthesis of derivatives with tailored properties. This versatility makes 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid a valuable scaffold for drug discovery efforts. Recent studies have demonstrated the importance of thiazolidine derivatives in developing novel therapeutic agents, particularly in addressing unmet medical needs.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,3-thiazolidine-4-carboxylic acid for biological activity. Molecular docking simulations have shown that this compound may interact with various protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular processes and have implications in treating diseases such as cancer and inflammatory disorders. The fluorene moiety, in particular, has been identified as a key structural element that enhances binding affinity and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, ensuring a cleaner final product suitable for further biological evaluation.

In vitro studies have begun to explore the potential therapeutic applications of 3-(2-Ethyl)-2-{((9H-fluoren)-9-ylmethoxycarbonyl)amino}butanoyl]-1,3-thiazolidine}-4-carboxylic acid. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease progression. For instance, its interaction with specific kinases could lead to novel treatments for cancers characterized by aberrant kinase activity. Additionally, its structural features may allow it to modulate inflammatory pathways, offering potential benefits in treating autoimmune diseases.

The role of heterocyclic compounds like thiazolidines in drug development cannot be overstated. These molecules often provide a balance between structural complexity and biological activity, making them ideal candidates for medicinal chemistry programs. The incorporation of functional groups such as fluorene derivatives enhances their pharmacological profile by improving solubility and target binding affinity. As research continues to uncover new therapeutic targets, compounds like CAS No. 2171551 - 55 - 4 will remain at the forefront of drug discovery efforts.

Future directions for this compound include exploring its efficacy in animal models and evaluating its safety profile through preclinical studies. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. The integration of high-throughput screening technologies will further accelerate the process by identifying optimal derivatives with enhanced potency and reduced toxicity.

The development of novel pharmaceuticals is an iterative process that relies on both innovation and collaboration. Compounds such as 3-(2-Ethyl)-N-{[(E)-(9H-fluorenylmethoxy carbonyl)amino]butanoyl}-1-thiazolecarboxylic acid (CAS No: 2171551 - 55 - 4) exemplify how structural diversity can lead to new therapeutic opportunities. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery of next-generation drugs that address complex diseases more effectively.